Cas no 2229342-47-4 (5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole)

• Product Name: 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole
• CAS No: 2229342-47-4
• MF: C₈H₁₁BrClNS
• MW: 268.601639032364
• CID: 6150181
• PubChem ID: 165885656
• Update Time: 2025-06-08

5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole
• 2229342-47-4
• EN300-1926479

• Inchi： 1S/C8H11BrClNS/c1-8(2,5-9)3-6-4-11-7(10)12-6/h4H,3,5H2,1-2H3
• InChI Key： GDJQDDUSNKBHMH-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CN=C(S1)Cl

Computed Properties

• Exact Mass: 266.94841g/mol
• Monoisotopic Mass: 266.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole

Recent Advances in the Study of 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole (CAS: 2229342-47-4)

The compound 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole (CAS: 2229342-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of both bromo and chloro substituents on the thiazole ring offers multiple sites for further functionalization, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole exhibits moderate inhibitory effects against certain kinases and proteases. These findings suggest its potential as a lead compound for the development of new therapeutic agents. Moreover, recent structural-activity relationship (SAR) studies have provided insights into the optimal modifications required to enhance its potency and selectivity.

One of the most promising applications of this compound lies in its role as a building block for the synthesis of agrochemicals. Recent reports indicate that derivatives of 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole exhibit significant pesticidal activity, particularly against resistant strains of pests. This has opened new avenues for the development of next-generation crop protection agents.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 5-(3-bromo-2,2-dimethylpropyl)-2-chloro-1,3-thiazole (CAS: 2229342-47-4) represents a promising chemical entity with diverse applications in drug discovery and agrochemical development. Continued research into its mechanism of action and structural optimization is expected to yield significant breakthroughs in the coming years.